Cas no 94039-55-1 ( )

• Product Name: &nbsp
• CAS No: 94039-55-1
• MF: C₈H₉NNaO₄S₂
• MW: 270.281130552292
• CID: 1000585
• PubChem ID: 54610614
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• sodium,[(2-sulfosulfanylacetyl)amino]benzene
• NSC202828
• 94039-55-1
• NSC-202828
•  

• Inchi： 1S/C8H9NO4S2.Na/c10-8(6-14-15(11,12)13)9-7-4-2-1-3-5-7;/h1-5H,6H2,(H,9,10)(H,11,12,13);/q;+1
• InChI Key： IPWXYIXYIMYJGH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)S(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 269.98706940g/mol
• Monoisotopic Mass: 269.98706940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides